Cas no 847902-26-5 (PYRIDINE, 3-BROMO-5-(PHENYLSULFONYL)-)

• Product Name: PYRIDINE, 3-BROMO-5-(PHENYLSULFONYL)-
• CAS No: 847902-26-5
• MF: C₁₁H₈BrNO₂S
• MW: 298.155720710754
• CID: 3519749
• PubChem ID: 69497320
• Update Time: 2025-04-21

PYRIDINE, 3-BROMO-5-(PHENYLSULFONYL)- Chemical and Physical Properties

Names and Identifiers

• PYRIDINE, 3-BROMO-5-(PHENYLSULFONYL)-
• 847902-26-5
• SCHEMBL5582693
• DB-094186

• Inchi： 1S/C11H8BrNO2S/c12-9-6-11(8-13-7-9)16(14,15)10-4-2-1-3-5-10/h1-8H
• InChI Key： ZAUCLBUIZFSKFN-UHFFFAOYSA-N
• SMILES： C1=NC=C(S(C2=CC=CC=C2)(=O)=O)C=C1Br

Computed Properties

• Exact Mass: 296.94591Da
• Monoisotopic Mass: 296.94591Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų